Cas no 1219903-97-5 (1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea)

• Product Name: 1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea
• CAS No: 1219903-97-5
• Molecular Formula: C₁₇H₁₄F₂N₂O₂S
• Molecular Weight: 348.367069721222
• CID: 5776636
• PubChem ID: 49676585

1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea Properties

Names and Identifiers

• 1219903-97-5
• 1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea
• 3-(2,6-difluorophenyl)-1-(furan-2-ylmethyl)-1-(thiophen-3-ylmethyl)urea
• F5854-2581
• AKOS024522549

• InChIKey： DMTQMNPKZZVNRP-UHFFFAOYSA-N
• Inchi： 1S/C17H14F2N2O2S/c18-14-4-1-5-15(19)16(14)20-17(22)21(9-12-6-8-24-11-12)10-13-3-2-7-23-13/h1-8,11H,9-10H2,(H,20,22)
• SMILES： S1C=CC(=C1)CN(C(NC1C(=CC=CC=1F)F)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 348.07440519g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 348.07440519g/mol
• Heavy Atom Count: 24
• Complexity: 419
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas